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Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131

Rhenium(V) Chloride Technical Support Center

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling and storage of Rhenium(V) chloride
(ReCls).

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with Rhenium(V) chloride?

Al: Rhenium(V) chloride is a hazardous substance that can cause skin irritation, serious eye
irritation, and respiratory irritation.[1][2] It is also highly sensitive to air and moisture, reacting to
release hydrogen chloride (HCI) gas, which is corrosive and toxic.[3][4]

Q2: What are the immediate first aid measures in case of exposure?
A2:

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[1][2]

» Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]
Remove contaminated clothing and seek medical attention if irritation persists.[2]
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o Eye Contact: Rinse cautiously with water for several minutes.[1][2] If contact lenses are
present, remove them if it is easy to do so. Continue rinsing and seek immediate medical
attention.[1]

e Ingestion: Do NOT induce vomiting. Clean the mouth with water and drink plenty of water
afterwards.[2][5] Seek immediate medical attention.[1]

Q3: What are the proper storage conditions for Rhenium(V) chloride?

A3: Rhenium(V) chloride should be stored in a tightly sealed container in a cool, dry, and well-
ventilated place.[1][2][5] It must be handled under a dry, inert protective gas such as argon.[1]

Q4: What personal protective equipment (PPE) is required when handling Rhenium(V)
chloride?

A4: The following PPE is mandatory:

Eye Protection: Safety glasses or goggles.[1]
o Hand Protection: Nitrile rubber gloves with a minimum thickness of 0.11 mm.[1]

o Respiratory Protection: A dust respirator is necessary.[1] All handling should be done in a
properly operating chemical fume hood.[1]

o Body Protection: Protective work clothing, including long sleeves, pants, and closed-toed
shoes.[1]

Troubleshooting Guide
Problem: The Rhenium(V) chloride has changed color from its original dark green/black to a
brownish liquid.

e Cause: This indicates exposure to air and moisture, leading to decomposition.[4]

¢ Solution: The compound is likely degraded and may not be suitable for your experiment. It is
crucial to ensure that the storage container is airtight and always handle the compound
under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).
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Problem: | observe fumes when | open the container of Rhenium(V) chloride.

e Cause: These fumes are likely hydrogen chloride (HCI) gas, resulting from the reaction of the
compound with moisture in the air.[3]

¢ Solution: Immediately close the container and move it to a well-ventilated fume hood. Ensure
you are wearing appropriate respiratory protection. This indicates that the compound has
been compromised by moisture.

Quantitative Data Summary

Property Value Source
Molecular Formula ReCls [61[7]
Molecular Weight 363.47 g/mol [31[6]
Appearance Da.rk green to black crystalline o1l
solid
Melting Point 220 °C [3][4]
Density 4.9 g/cm3 [31[8]
Solubility in Water Decomposes [31[71[8]

Experimental Protocol: Purification of Rhenium(V)
Chloride by Sublimation

This protocol describes a standard method for purifying Rhenium(V) chloride.

Materials:

Crude Rhenium(V) chloride

Sublimation apparatus

High-vacuum pump

Heating mantle
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* Inert gas (Argon) supply

e Schlenk line

Procedure:

Preparation: Assemble the sublimation apparatus and ensure all glassware is thoroughly
dried and free of moisture.

e Loading: In a glovebox or under a constant stream of inert gas, load the crude Rhenium(V)
chloride into the sublimation apparatus.

o Assembly: Quickly assemble the apparatus and connect it to the Schlenk line.
o Evacuation: Evacuate the apparatus using the high-vacuum pump.

e Heating: Gently heat the bottom of the apparatus containing the crude material using a
heating mantle. The temperature should be carefully controlled to just above the sublimation
point of ReCls.

e Sublimation: The Rhenium(V) chloride will sublime and deposit as purified crystals on the
cold finger or cooler upper parts of the apparatus.

e Cooling and Collection: Once the sublimation is complete, turn off the heating and allow the
apparatus to cool to room temperature under vacuum.

o Backfilling: Gently backfill the apparatus with inert gas.

o Collection: In a glovebox or under an inert atmosphere, carefully collect the purified crystals.

Logical Workflow for Handling and Storage
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Rhenium(V) Chloride Handling and Storage Workflow
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Caption: Workflow for safe handling and storage of Rhenium(V) chloride.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b078131?utm_src=pdf-body-img
https://www.benchchem.com/product/b078131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Rhenium(V) chloride handling and storage precautions
for researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078131#rhenium-v-chloride-handling-and-storage-
precautions-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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